4-(Methylamino)phenol
Overview
Description
4-(Methylamino)phenol, also known as Metol, is a photographic developer used in black and white photography . It is also used as tone developers in developing agents and in oxidative hair dye formulations .
Synthesis Analysis
4-(Methylamino)phenol can be synthesized from various reactions. For instance, it can be used in the synthesis of 4[N-methyl-N(4-hydroxyphenyl)amino]-7-nitrobenzofurazan (NBFhd), a novel fluorescent sensor for reactive oxygen species .Molecular Structure Analysis
The molecular formula of 4-(Methylamino)phenol is C7H9NO . The molecular weight is 137.18 .Chemical Reactions Analysis
4-(Methylamino)phenol is used as a reagent in several reactions employed to determine the levels of contaminants and drugs by various means, particularly by electrochemical or spectrophotometric methods . It is also used as an organic reducing agent to prepare silver nanomaterials .Physical And Chemical Properties Analysis
4-(Methylamino)phenol is a powder form substance . It has an autoignition temperature of 989 °F . The melting point is 260 °C (dec.) (lit.) .Scientific Research Applications
Fluorescent Sensor for Reactive Oxygen Species
4-(Methylamino)phenol can be used in the synthesis of 4 [N-methyl-N(4-hydroxyphenyl)amino]-7-nitrobenzofurazan (NBFhd), a novel fluorescent sensor for reactive oxygen species .
Reagent in Contaminant and Drug Level Determination
It is used as a reagent in several reactions employed to determine the levels of contaminants and drugs by various means, particularly by electrochemical or spectrophotometric methods .
Preparation of Silver Nanomaterials
4-(Methylamino)Phenol Sulfate is also used as an organic reducing agent to prepare silver nanomaterials .
Protein Sample Preparation
This compound is used in protein sample preparation, which is a crucial step in many biochemical and analytical techniques .
Genomic Analysis
4-(Methylamino)phenol is used in genomic analysis, a field of genetics that studies the full set of genes (or the genome) of an organism .
Chromatography Sample Preparation
It is used in the preparation of samples for chromatography, a method used to separate mixtures and identify their components .
Protein Detection and Quantification
This compound is used in the detection and quantification of proteins, which is essential in many fields of science and medicine .
Drug Discovery and Development
4-(Methylamino)phenol is used in the discovery and development of drugs, playing a role in the synthesis of new pharmaceutical compounds .
Safety and Hazards
4-(Methylamino)phenol may be harmful if inhaled, swallowed, or absorbed through the skin . It can cause respiratory tract irritation, skin irritation, and eye irritation . It may cause damage to organs through prolonged or repeated exposure .
Relevant Papers Several papers have been published on 4-(Methylamino)phenol. For instance, a paper discusses the use of 4-(Methylamino)phenol in environmental samples as an electrode material . Another paper discusses the synthesis of sulfonyl derivatives of p-methylaminophenol .
Mechanism of Action
Target of Action
4-(Methylamino)phenol, also known as Metol, is an aromatic compound
Mode of Action
It’s known that it can be used in the synthesis of a novel fluorescent sensor for reactive oxygen species . This suggests that it may interact with reactive oxygen species in the body, potentially influencing oxidative stress pathways.
Biochemical Pathways
They are involved in the biosynthesis of phenylpropanoids, anthocyanins, alkaloids, coumarins, terpenes, tannins, glucosinolates, flavonoids, and isoflavonoids .
Result of Action
Given its use in the synthesis of a novel fluorescent sensor for reactive oxygen species , it may have potential effects on oxidative stress pathways.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-(Methylamino)phenol. Factors such as pH, temperature, and the presence of other compounds can affect its stability and activity . .
properties
IUPAC Name |
4-(methylamino)phenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO/c1-8-6-2-4-7(9)5-3-6/h2-5,8-9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFIQGRISGKSVAG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC=C(C=C1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO |
Source
|
| Record name | p-(METHYLAMINO)PHENOL | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1146 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
1936-57-8 (unspecified sulfate), 51-72-9 (sulfate[1:1]), 55-55-0 (sulfate[2:1]), 55-55-0 (sulfate salt/solvate) |
Source
|
| Record name | N-Methyl-4-aminophenol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000150754 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID8043783 |
Source
|
| Record name | N-Methyl-p-aminophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8043783 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless solid; [ICSC], COLOURLESS CRYSTALS. |
Source
|
| Record name | N-Methyl-4-aminophenol | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/6244 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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| Record name | p-(METHYLAMINO)PHENOL | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1146 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Boiling Point |
209-211 °C at 1.6 kPa |
Source
|
| Record name | N-Methyl-4-aminophenol | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4320 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
Soluble in alcohol, ether, Slightly soluble in ethanol; insoluble in diethyl ether, Solubility in water, g/100ml at 25 °C: 1.17 |
Source
|
| Record name | N-Methyl-4-aminophenol | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4320 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | p-(METHYLAMINO)PHENOL | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1146 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Vapor Pressure |
0.05 [mmHg], 3.07X10-3 mm Hg at 25 °C |
Source
|
| Record name | N-Methyl-4-aminophenol | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/6244 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
| Record name | N-Methyl-4-aminophenol | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4320 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
Colorless needles | |
CAS RN |
150-75-4 |
Source
|
| Record name | N-Methyl-p-aminophenol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=150-75-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | N-Methyl-4-aminophenol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000150754 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-(Methylamino)phenol | |
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| Record name | N-Methyl-p-aminophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8043783 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-methylaminophenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.005.245 | |
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| Record name | P-METHYLAMINOPHENOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/11W1883EFB | |
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| Record name | N-Methyl-4-aminophenol | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4320 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | p-(METHYLAMINO)PHENOL | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1146 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Melting Point |
87 °C |
Source
|
| Record name | N-Methyl-4-aminophenol | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4320 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | p-(METHYLAMINO)PHENOL | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1146 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 4-(methylamino)phenol useful in analytical chemistry?
A1: 4-(methylamino)phenol exhibits properties that make it valuable for detecting specific analytes. For instance, it participates in oxidative coupling reactions catalyzed by vanadium ions []. This characteristic enables the development of sensitive spectrophotometric methods for determining trace amounts of vanadium in environmental and biological samples.
Q2: Can you provide a specific example of 4-(methylamino)phenol's application in analytical methods?
A2: One study [] describes a kinetic spectrophotometric method for vanadium determination. The method leverages the catalytic effect of vanadium on the oxidative coupling reaction between 4-(methylamino)phenol and 2,3,4-trihydroxybenzoic acid in the presence of bromate and tartrate. By monitoring the rate of product formation, researchers can quantify vanadium levels with high sensitivity.
Q3: Beyond vanadium detection, are there other analytical applications of 4-(methylamino)phenol?
A3: Yes, 4-(methylamino)phenol serves as a mediator in electrochemical sensors. One study [] demonstrated its use in a chronoamperometric method for determining sulfite ions using disposable gold-printed electrodes. The presence of 4-(methylamino)phenol enhances the electron transfer process, leading to improved sensitivity and a wider detection range for sulfite.
Q4: How is 4-(methylamino)phenol used in material science?
A4: Research shows that 4-(methylamino)phenol can be used to create free radicals that coat magnetic nanoparticles []. Specifically, free radicals derived from 4-(methylamino)phenol sulfate were used to dress γ-Fe2O3 (maghemite) nanoparticles. This modification influenced the magnetic properties of the nanoparticles, making them interesting for potential applications in various fields.
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